Cas no 175415-00-6 (1,2-Cycloheptanediamine,(1S-trans)- (9CI))

• Product Name: 1,2-Cycloheptanediamine,(1S-trans)- (9CI)
• CAS No: 175415-00-6
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 112038
• Update Time: 2022-07-26

1,2-Cycloheptanediamine,(1S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Cycloheptanediamine,(1S-trans)- (9CI)
• 1,2-Cycloheptanediamine,(1S-trans)-(9CI)

• Inchi： 1S/C7H16N2/c8-6-4-2-1-3-5-7(6)9/h6-7H,1-5,8-9H2/t6-,7-/m0/s1
• InChI Key： DBBUVLSRTWYISN-BQBZGAKWSA-N
• SMILES： [C@H]1(N)CCCCC[C@@H]1N

Computed Properties

• Exact Mass: 128.131
• Monoisotopic Mass: 128.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 73
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2